Cas no 18303-52-1 (1-[(2s,3s,5s,10s,13s,17s)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone;bromide)

• Product Name: 1-[(2s,3s,5s,10s,13s,17s)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone;bromide
• CAS No: 18303-52-1
• MF: C₂₇H₄₆BrNO₂
• MW: 496.56364774704
• CID: 1376524
• PubChem ID: 205604
• Update Time: 2025-04-20

1-[(2s,3s,5s,10s,13s,17s)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone;bromide Chemical and Physical Properties

Names and Identifiers

• 1-[(2S,3S,5S,10S,13S,17S)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone,bromide
• 1-[(2S,3S,5S,10S,13S,17S)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• bromide
• 1-(3-alpha-Hydroxy-20-oxo-5-alpha-pregnan-2-beta-yl)-1-methylpiperidinium bromide
• Piperidinium, 1-(3-alpha-hydroxy-20-oxo-5-alpha-pregnan-2-beta-yl)-1-methyl-, bromide
• DTXSID10939675
• 3-alpha-Hydroxy-2-beta-piperidino-5-alpha-pregnan-20-one methobromide
• 3-Hydroxy-2-(1-methylpiperidin-1-ium-1-yl)pregnan-20-one bromide
• 18303-52-1
• 1-[(2s,3s,5s,10s,13s,17s)-3-hydroxy-10,13-dimethyl-2-(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]ethanone;bromide

• Inchi： 1S/C27H46NO2.BrH/c1-18(29)21-10-11-22-20-9-8-19-16-25(30)24(28(4)14-6-5-7-15-28)17-27(19,3)23(20)12-13-26(21,22)2;/h19-25,30H,5-17H2,1-4H3;1H/q+1;/p-1/t19-,20?,21+,22?,23?,24-,25-,26+,27-;/m0./s1
• InChI Key： QLIPMFYHYJPCDH-SKIXJUDISA-M
• SMILES： [Br-].O[C@H]1C[C@@H]2CCC3C4CC[C@H](C(C)=O)[C@@]4(C)CCC3[C@@]2(C)C[C@@H]1[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 448.9112
• Monoisotopic Mass: 495.27119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 36.97